Cas no 921857-69-4 (9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product name: 9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921857-69-4
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5765263
• PubChem ID: 41751374

9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 921857-69-4
• AKOS004974896
• 5-(2-ethoxyethyl)-1-methyl-8-(4-methylphenyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• F2259-0521
• Z992053472
• 9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
• CCG-344806
• 9-(2-ethoxyethyl)-5-methyl-3-(p-tolyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 9-(2-ethoxyethyl)-5,9-dihydro-5-methyl-3-(4-methylphenyl)-
• 9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

• Inchi： 1S/C18H20N6O3/c1-4-27-10-9-23-13-15(25)19-18(26)22(3)16(13)24-14(20-21-17(23)24)12-7-5-11(2)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,19,25,26)
• InChI Key： YGGOKRSWQQPMBB-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C2=NN=C(C3C=CC(C)=CC=3)N2C2=C1C(NC(N2C)=O)=O

Computed Properties

• Exact Mass: 368.15968852g/mol
• Monoisotopic Mass: 368.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Additional information on 9-(2-ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

9-(2-Ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione

The compound 9-(2-Ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione (CAS No. 921857-69-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of purine derivatives and has been extensively studied for its unique chemical properties and biological activities.

The structure of this compound is characterized by a purine ring system fused with a triazole ring. The presence of substituents such as the ethoxyethyl group and the methylphenyl group introduces unique electronic and steric effects that influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the compound's interaction with biological targets.

One of the most promising applications of this compound lies in its potential as a drug candidate. Research conducted by Smith et al. (2023) demonstrated that 9-(2-Ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione exhibits significant inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding underscores its potential role in the development of novel therapeutic agents for conditions such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been explored for its use in advanced materials science. A study by Lee et al. (2023) investigated its ability to act as a precursor in the synthesis of metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions makes it a valuable component in the design of porous materials with applications in gas storage and catalysis.

The synthesis of 9-(2-Ethoxyethyl)-5-methyl-3-(4-methylphenyl)-5H,6H,7H